Cas no 7192-43-0 (3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid)

7192-43-0 structure
Product name:3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
- BRN 2619402
- BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIETHYL-
- 4-Allyloxy-3,5-diethylbenzoic acid
- 7192-43-0
- 4-(Allyloxy)-3,5-diethylbenzoic acid
- DTXSID80222187
-
- Inchi: InChI=1S/C14H18O3/c1-4-7-17-13-10(5-2)8-12(14(15)16)9-11(13)6-3/h4,8-9H,1,5-7H2,2-3H3,(H,15,16)
- InChI Key: ROPIJQGJZIMXLI-UHFFFAOYSA-N
- SMILES: CCC1=CC(=CC(=C1OCC=C)CC)C(=O)O
Computed Properties
- Exact Mass: 234.12564
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 3.7
Experimental Properties
- Density: 1.066
- Boiling Point: 353.2°C at 760 mmHg
- Flash Point: 127.4°C
- Refractive Index: 1.53
- PSA: 46.53
3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid Related Literature
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
7192-43-0 (3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid) Related Products
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